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Compound of Interest

3-Methylpyridine-4-carboxylic acid
Compound Name:
N-oxide

Cat. No.: B149320

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This guide provides a detailed overview of 3-Methylpyridine N-oxide. Information
regarding the specific molecular weight and properties of 3-Methylpyridine-4-carboxylic acid
N-oxide was not readily available in the conducted research. The data herein pertains to the
closely related and frequently studied parent compound, 3-Methylpyridine N-oxide.

Core Overview

Pyridine N-oxides are a class of heterocyclic compounds that have garnered significant interest
in medicinal chemistry and materials science.[1][2] They serve as important synthetic
intermediates, with applications ranging from the development of pharmaceuticals to their use
as oxidants and catalysts.[1][3] The N-oxide functional group can alter the electronic properties
of the pyridine ring, influencing its reactivity and biological activity.[2][4] This guide focuses on
the physicochemical properties and synthetic methodologies for 3-Methylpyridine N-oxide, a
common building block in this class.

Physicochemical Properties

A summary of the key quantitative data for 3-Methylpyridine N-oxide is presented below. This
information is crucial for its application in experimental and developmental settings.
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Property Value Source(s)
Molecular Formula CeH7NO [5]
Molecular Weight 109.13 g/mol [5]1[6]
CAS Number 1003-73-2 [5][6]
EC Number 213-714-4 [6]
Melting Point 37-39 °C [5]
Boiling Point 150 °C at 15 mmHg [5]
Appearance Solid, Brown to light yellow 5]
liquid
Purity > 98% (GC) [5][6]
InChi Key DMGGLIWGZFZLIY-

UHFFFAOYSA-N

Experimental Protocols

The synthesis of pyridine N-oxides, including 3-Methylpyridine N-oxide, is most commonly
achieved through the oxidation of the corresponding pyridine derivative. Several established
methods are detailed below.

Oxidation using Hydrogen Peroxide in Acetic Acid

This is a classical and widely used method for the N-oxidation of pyridines.[7]
» Reactants: 3-Methylpyridine, 30% Hydrogen Peroxide, Glacial Acetic Acid.
e Procedure:

o To a solution of freshly distilled 3-methylpyridine in glacial acetic acid, 30% hydrogen
peroxide is added with shaking.[7]

o The mixture is heated in an oil bath at a controlled temperature (e.g., 70 £ 5°C) for an
extended period (e.g., 24 hours).[7]
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o Excess acetic acid and water are removed under reduced pressure.[7]

o The residue is then further purified, often through distillation or crystallization, to yield 3-
Methylpyridine N-oxide.[7]

Oxidation with m-Chloroperoxybenzoic Acid (m-CPBA)

m-CPBA is a versatile and effective oxidizing agent for producing high yields of pyridine N-
oxides.[1]

e Reactants: 3-substituted pyridine, m-CPBA, solvent (e.g., DMF/MeOH).

e Procedure:

[¢]

The 3-substituted pyridine is dissolved in a suitable solvent system.
o m-CPBA is added to the solution. The reaction is often carried out at room temperature.

o The reaction progress can be monitored by techniques such as Thin Layer
Chromatography (TLC).

o Upon completion, the reaction mixture is worked up to remove the m-chlorobenzoic acid
byproduct and isolate the desired N-oxide. This method has been shown to give higher
yields compared to other oxidizing agents for certain 3-substituted pyridines.[1]

Catalytic Oxidation with Hydrogen Peroxide

Modern approaches utilize catalysts to improve efficiency and safety, particularly for large-scale
synthesis.[3][8]

o Reactants: 3-Methylpyridine, Hydrogen Peroxide, Catalyst (e.g., tungstic acid,
methyltrioxorhenium (MTO)).[1][3]

e Procedure:

o The reaction is performed in a pressure-resistant reactor.[3]
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o Agqueous hydrogen peroxide is added continuously to a solution of 3-methylpyridine
containing the catalyst.[3]

o The reaction is conducted under controlled temperature and pressure. For instance, yields
of over 98% have been achieved at 130°C.[3]

o The final products are analyzed using methods like GC/MS and HPLC to determine yield
and purity.[3]

Visualized Workflows and Pathways

The following diagrams illustrate key processes related to the synthesis and potential
applications of pyridine N-oxides.
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Caption: General workflow for the synthesis of 3-Methylpyridine N-oxide.
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Caption: Conceptual pathway illustrating the role of N-oxides as prodrugs.

Concluding Remarks

3-Methylpyridine N-oxide is a valuable compound with well-characterized properties and
established synthetic routes. While this guide provides a comprehensive overview of this
specific molecule, the principles of its synthesis and its potential roles as a chemical
intermediate are broadly applicable to the wider class of pyridine N-oxides. Professionals in
drug discovery and chemical synthesis can leverage this information for the design and
development of new molecular entities. Further research would be beneficial to elucidate the
specific properties and potential applications of derivatives such as 3-Methylpyridine-4-
carboxylic acid N-oxide.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b149320?utm_src=pdf-body-img
https://www.benchchem.com/product/b149320?utm_src=pdf-body
https://www.benchchem.com/product/b149320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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